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Compound of Interest

Compound Name: Fenfangjine G

Cat. No.: B12397582 Get Quote

The efficacy of Fenbendazole varies across different cancer cell lines, as demonstrated by

metrics such as the half-maximal inhibitory concentration (IC50) and the induction of apoptosis.

Table 1: Comparative IC50 Values of Fenbendazole in
Various Cancer Cell Lines

Cancer Type Cell Line
IC50 Value
(µM)

Incubation
Time

Reference

Colorectal

Cancer
SNU-C5 0.50 72 hours [1]

Colorectal

Cancer (5-FU

Resistant)

SNU-C5/5-FUR 4.09 72 hours [1]

Lung Cancer A549 11.7 Not Specified [2]

Ovarian Cancer A2780 0.44 48 hours

Ovarian Cancer SKOV3 1.05 48 hours

Cervical Cancer HeLa Not Specified Not Specified [3]

Hepatocellular

Carcinoma
H4IIE Not Specified Not Specified [4]
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Table 2: Apoptosis Induction by Fenbendazole in
Different Cancer Cell Lines

Cancer
Type

Cell Line
Treatment
Concentrati
on (µM)

Treatment
Duration
(hours)

Percentage
of
Apoptotic
Cells (%)

Reference

Leukemia HL-60 0.5 16 16 [5]

Leukemia HL-60 0.2 72 8 [5]

Ovarian

Cancer
A2780 Not Specified Not Specified 33.30 [6]

Ovarian

Cancer
SKOV3 Not Specified Not Specified 54.28 [6]

Signaling Pathways and Mechanisms of Action
Fenbendazole exerts its anti-cancer effects through multiple mechanisms, primarily by inducing

apoptosis, causing cell cycle arrest, and interfering with cellular metabolism.

Apoptosis Induction
Fenbendazole induces programmed cell death through both p53-dependent and p53-

independent pathways. This involves mitochondrial injury and the activation of the Caspase-

3/PARP pathway.[1]
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Caption: Fenbendazole-induced apoptotic signaling pathway.

Cell Cycle Arrest
Fenbendazole causes cell cycle arrest at the G2/M phase, a process mediated by the p53-p21

pathway.[1] This prevents cancer cells from progressing through mitosis and leads to cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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